Cas no 2390520-16-6 (4-(4-ethoxy-4-oxobutyl)phenylboronic acid)

• Product Name: 4-(4-ethoxy-4-oxobutyl)phenylboronic acid
• CAS No: 2390520-16-6
• MF: C₁₂H₁₇BO₄
• MW: 236.071984052658
• CID: 5559576
• PubChem ID: 165997512
• Update Time: 2025-06-10

4-(4-ethoxy-4-oxobutyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• [4-(4-ethoxy-4-oxobutyl)phenyl]boronic acid
• EN300-26572493
• 2390520-16-6
• 4-(4-ethoxy-4-oxobutyl)phenylboronic acid

• Inchi： 1S/C12H17BO4/c1-2-17-12(14)5-3-4-10-6-8-11(9-7-10)13(15)16/h6-9,15-16H,2-5H2,1H3
• InChI Key： BINLQJRMSHVTST-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC1C=CC(B(O)O)=CC=1)=O

Computed Properties

• Exact Mass: 236.1219892g/mol
• Monoisotopic Mass: 236.1219892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(4-ethoxy-4-oxobutyl)phenylboronic acid

Research Brief on 4-(4-ethoxy-4-oxobutyl)phenylboronic acid (CAS: 2390520-16-6) in Chemical Biology and Pharmaceutical Applications

The compound 4-(4-ethoxy-4-oxobutyl)phenylboronic acid (CAS: 2390520-16-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative is increasingly recognized for its versatile applications in drug discovery, particularly in the development of protease inhibitors and as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Recent studies highlight its potential in targeted cancer therapies and as a molecular scaffold for designing novel bioactive compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-(4-ethoxy-4-oxobutyl)phenylboronic acid as a precursor in synthesizing potent proteasome inhibitors. The research team utilized this compound to develop a series of boronic acid-based inhibitors that showed nanomolar affinity for the 20S proteasome, with promising results in in vitro models of multiple myeloma. The study emphasized the compound's unique structural features that enable enhanced binding specificity compared to earlier generation inhibitors.

In the realm of chemical biology, researchers at MIT recently reported (2024, ACS Chemical Biology) on using 2390520-16-6 as a versatile building block for creating activity-based probes. These probes were designed to target serine hydrolases in live cells, demonstrating the compound's utility in functional proteomics studies. The ethoxy group in particular was found to improve cell permeability while maintaining the necessary reactivity for probe function.

From a synthetic chemistry perspective, several 2024 publications have explored novel catalytic systems employing 4-(4-ethoxy-4-oxobutyl)phenylboronic acid in aqueous Suzuki-Miyaura couplings. A notable advancement came from a Japanese research group that developed a water-soluble palladium catalyst system that leverages this boronic acid's enhanced stability in aqueous media, achieving coupling yields above 90% for various aryl halides under mild conditions.

Pharmacokinetic studies of derivatives containing the 2390520-16-6 moiety have shown improved metabolic stability compared to simpler phenylboronic acids. This is attributed to the presence of the ethoxycarbonylpropyl side chain, which appears to protect the boronic acid from rapid glucuronidation while not significantly compromising its target-binding capabilities. These findings were recently presented at the 2024 American Chemical Society National Meeting.

Looking forward, the unique properties of 4-(4-ethoxy-4-oxobutyl)phenylboronic acid position it as a valuable tool in both drug discovery and chemical biology. Current research directions include exploring its use in developing covalent inhibitors for challenging targets, creating new bioorthogonal probes, and optimizing its application in environmentally friendly coupling reactions. The compound's dual functionality as both a synthetic intermediate and a pharmacophore continues to make it a subject of intense research interest across multiple disciplines.